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Compound of Interest

Compound Name: L-Tyrosine-13C9

CAS No.: 55443-60-2

Cat. No.: B3271782

Get Quote

Introduction
L-Tyrosine-13C9 (Universal-13C-L-Tyrosine) is a stable isotopologue of the non-essential

aromatic amino acid L-tyrosine, wherein all nine carbon atoms are substituted with Carbon-13 (

).[1] Unlike radioisotopes, it is non-radioactive and stable, making it a critical tool in quantitative
proteomics (SILAC), metabolic flux analysis (MFA), and Biomolecular NMR.

For drug development and metabolic research, the value of L-Tyrosine-13C9 lies in its mass

shift (+9 Da) and its magnetic resonance properties. This guide provides a rigorous technical

breakdown of its chemical structure, the dominant biosynthetic pathways for its production, and

the downstream processing required to achieve pharmaceutical-grade purity.

Chemical Structure and Properties[2]
The distinguishing feature of L-Tyrosine-13C9 is the complete isotopic enrichment of its

carbon skeleton. This results in a uniform mass shift that is easily resolvable by mass

spectrometry and provides a fully coupled spin system for NMR.
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Physicochemical Specifications
Property Unlabeled L-Tyrosine L-Tyrosine-13C9

Molecular Formula

Molecular Weight 181.19 g/mol 190.12 g/mol (+9.03 Da)

Isotopic Purity
~1.1%

(Natural Abundance)

≥99%

Solubility 0.45 g/L (Water, 25°C) Identical

pKa Values
-COOH: 2.2,

-NH3: 9.1, Phenol: 10.1

Identical

CAS Number 60-18-4 55443-60-2

Structural Visualization
The molecule consists of a phenol group attached to an alanine side chain. In the 13C9

isotopologue, the aromatic ring (

) and the aliphatic side chain (

) are fully labeled.
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Figure 1: Connectivity of L-Tyrosine-13C9. All carbon nodes are 13C-enriched.
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[1]
Synthesis Pathways[4][5]
While chemical total synthesis of specific isotopomers (e.g., ring-labeled only) is possible, the

biosynthetic route via fermentation is the industry standard for uniformly labeled (U-13C9) L-

Tyrosine. This approach ensures high isotopic enrichment (>98%) and chiral purity (L-isomer).

The Shikimate Pathway (Core Biosynthesis)
The synthesis relies on the Shikimate Pathway, a metabolic route found in bacteria (E. coli,

Corynebacterium glutamicum) and plants, but absent in mammals.

Mechanism:

Carbon Source: The process begins with
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-Glucose as the sole carbon source.

Condensation: Phosphoenolpyruvate (PEP) and Erythrose-4-phosphate (E4P) condense to

form DAHP.

Aromatization: The pathway progresses through Shikimate and Chorismate.

Branch Point: Chorismate is converted to Prephenate, the specific precursor for Tyrosine and

Phenylalanine.

Final Oxidation: Prephenate is decarboxylated and dehydrogenated to 4-

Hydroxyphenylpyruvate (HPP), which is transaminated to L-Tyrosine.
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Figure 2: Biosynthetic flow from 13C-Glucose to L-Tyrosine-13C9 via the Shikimate pathway.
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Fermentation Protocol (E. coli)
To produce L-Tyrosine-13C9 efficiently, engineered E. coli strains (e.g., aroF feedback-

resistant mutants) are used to prevent product inhibition.

Step-by-Step Workflow:

Inoculum Preparation:E. coli auxotrophs are cultured in minimal media (M9) containing

-Glucose.

Fed-Batch Fermentation:

Media: M9 Minimal Salts +

-Glucose (Cost-critical component).

pH Control: Maintained at 7.0 using

(can use

here for dual labeling).

Induction: IPTG addition if using plasmid-based overexpression (e.g., tyrA).

Harvest: Cells are harvested when tyrosine precipitates or reaches maximum titer (tyrosine

has low solubility, often precipitating in the broth).

Downstream Processing & Purification[7][8]
The purification of L-Tyrosine-13C9 is challenging due to its low water solubility and the need

to separate it from cell biomass without isotopic dilution.

Purification Workflow
Acid Solubilization (Critical Step): Unlike standard proteins, tyrosine crystals in the broth are

solubilized by lowering pH to <1.5 (using HCl). This is preferred over alkaline lysis (pH >11)

which can cause oxidation (browning) and degradation.
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Biomass Removal: Centrifugation or microfiltration removes cell debris while Tyrosine-13C9

remains in the acidic supernatant.

Ion Exchange Chromatography (IEX):

Resin: Strong Cation Exchange (e.g., Dowex 50W).

Loading: Acidic supernatant is loaded; Tyrosine binds.

Elution: Eluted with

.

Isoelectric Crystallization: The eluate is adjusted to pH 5.66 (Tyrosine's pI). L-Tyrosine-13C9
precipitates as white crystals.

Recrystallization: Final polishing to achieve >99% chemical purity.
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Figure 3: Downstream processing workflow for pharmaceutical-grade L-Tyrosine-13C9.
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Applications in Drug Development[1]
Quantitative Proteomics (SILAC)
Stable Isotope Labeling by Amino acids in Cell culture (SILAC) is the primary application. Cells

grown in media containing L-Tyrosine-13C9 incorporate the label into all newly synthesized
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proteins.

Mechanism: Mass spectrometry detects the +9 Da shift in tyrosine-containing peptides.

Utility: Allows relative quantification of protein expression changes between drug-treated and

control samples.

Biomolecular NMR
In protein NMR, uniformly labeled tyrosine allows for the assignment of aromatic side chains.

The

coupling constants provide structural constraints regarding the ring dynamics and interaction
with ligands/drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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